Cas no 2639429-81-3 (3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid)

• Product Name: 3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid
• CAS No: 2639429-81-3
• MF: C₇H₆N₄O₂
• MW: 178.15
• MDL: MFCD33549434
• CID: 5361408
• PubChem ID: 155970477
• Update Time: 2024-11-06

3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid
• 3-methyl-1,2,4triazolo4,3-apyrazine-6-carboxylic acid
• EN300-27739282
• G67345
• Z4918242896
• MFCD33549434
• 2639429-81-3

• MDL： MFCD33549434
• Inchi： 1S/C7H6N4O2/c1-4-9-10-6-2-8-5(7(12)13)3-11(4)6/h2-3H,1H3,(H,12,13)
• InChI Key： IYTCTHUHIDNGSS-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1C=C(C(O)=O)N=C2

Computed Properties

• Exact Mass: 178.04907545g/mol
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.4Ų